Cas no 1197193-42-2 (2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde)

• Product Name: 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde
• CAS No: 1197193-42-2
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• MDL: MFCD13191597
• CID: 654193
• PubChem ID: 53393401
• Update Time: 2025-07-18

2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde
• 2-fluoro-4-(4-methyl-1-piperazinyl)Benzaldehyde
• 5549AJ
• TRA0084944
• SY006891
• AB0064248
• AX8173853
• AB1000822
• Benzaldehyde, 2-fluoro-4-(4-methyl-1-piperazinyl)-
• AS-31529
• DTXSID00693895
• DB-024486
• CS-0321218
• AKOS015904332
• MFCD13191597
• 1197193-42-2
• SCHEMBL15448633
• 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde

• MDL： MFCD13191597
• Inchi： 1S/C12H15FN2O/c1-14-4-6-15(7-5-14)11-3-2-10(9-16)12(13)8-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： YZBVGNIPKBFUIS-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 222.11700
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 1.4

Experimental Properties

• PSA: 23.55000
• LogP: 1.39290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde

Recent Advances in the Application of 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde (CAS: 1197193-42-2) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde (CAS: 1197193-42-2) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which allow for versatile modifications and interactions with biological targets. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and potential therapeutic benefits.

One of the most notable applications of 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde is in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, underscoring its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in the design of fluorescent probes for bioimaging. A study in ACS Chemical Biology (2024) utilized 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde to develop a novel probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases. This application opens new avenues for diagnostic and therapeutic research in oxidative stress-related disorders.

Another emerging area of interest is the compound's potential in antimicrobial drug development. A 2024 preprint on bioRxiv described the synthesis of a series of Schiff base derivatives using 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes, making it a promising candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde. Recent work published in European Journal of Medicinal Chemistry (2024) addressed these limitations by introducing structural modifications to improve solubility and metabolic stability. The study reported significant advancements in oral bioavailability, paving the way for further preclinical evaluations.

In conclusion, 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde (CAS: 1197193-42-2) continues to be a valuable building block in chemical biology and pharmaceutical research. Its versatility in synthesizing bioactive molecules, coupled with recent advancements in its applications, underscores its importance in drug discovery and development. Future research should focus on expanding its therapeutic potential and addressing remaining challenges in drug delivery and efficacy.